Cas no 899974-67-5 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide
• CAS No: 899974-67-5
• MF: C₁₇H₁₂ClN₃O₄
• MW: 357.747882843018
• CID: 5491811
• Update Time: 2025-10-31

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-N'-(5-chloro-2-cyanophenyl)oxamide
• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide

• Inchi： 1S/C17H12ClN3O4/c18-12-3-2-11(7-19)13(6-12)21-17(23)16(22)20-8-10-1-4-14-15(5-10)25-9-24-14/h1-6H,8-9H2,(H,20,22)(H,21,23)
• InChI Key： LQFLAOYFWOEVKQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)C(NC1=CC(Cl)=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide (CAS No. 899974-67-5): An Overview

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide (CAS No. 899974-67-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide is composed of a benzodioxole moiety and a substituted phenyl group connected by an ethanediamide linker. The benzodioxole ring is a common structural motif found in various natural products and synthetic compounds with diverse biological activities. The presence of the 5-chloro and 2-cyano substituents on the phenyl ring imparts additional functional groups that can influence the compound's reactivity and biological properties.

In terms of chemical synthesis, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide can be synthesized through a multi-step process involving the coupling of appropriate intermediates. One common approach involves the reaction of a benzodioxole derivative with a substituted phenyl cyanide in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method allows for the formation of the desired amide bond with high yields and purity.

Recent studies have highlighted the potential biological activities of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide may have therapeutic potential in treating inflammatory diseases.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3 kinase (PI3K)/Akt pathway. These findings open up new avenues for further investigation into its potential use in cancer therapy.

Beyond its direct biological activities, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide has also been explored as a lead compound for drug discovery. Its unique structure provides a scaffold for further chemical modifications to enhance its potency and selectivity. For example, researchers have synthesized analogs with modified substituents on the benzodioxole ring or the phenyl group to optimize their pharmacological properties. These efforts have led to the identification of several promising candidates with improved efficacy and reduced toxicity.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(5-chloro-2-cyanophenyl)ethanediamide (CAS No. 899974-67-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research in this field continues to advance, it is likely that new insights and applications will emerge, contributing to the advancement of therapeutic strategies for inflammatory diseases and cancer.